2-{[1-(4-Methylphenyl)ethyl]amino}propan-1-ol

• Molecular Formula: C12H19NO
• Molecular Weight: 193.28 g/mol
• SMILES: CC1=CC=C(C=C1)C(C)NC(C)CO
• InChI: InChI=1S/C12H19NO/c1-9-4-6-12(7-5-9)11(3)13-10(2)8-14/h4-7,10-11,13-14H,8H2,1-3H3
• InChIKey: IDLIMRICYQPUKG-UHFFFAOYSA-N

2-{[1-(4-Methylphenyl)ethyl]amino}propan-1-ol Chemical Identity

2-{[1-(4-Methylphenyl)ethyl]amino}propan-1-ol (CAS 1154988-72-3) is a synthetic chiral amino alcohol with the molecular formula C12H19NO and a molecular weight of 193.29 g/mol, supplied at a standard purity of 95% . The compound features two asymmetric carbon atoms—one at the carbon bearing the 4-methylphenyl (p-tolyl) group and one at the carbon bearing the methyl substituent on the propanolamine backbone—yielding a structure with four potential stereoisomers . It belongs to the broader class of N-alkylated β-amino alcohols, a scaffold historically associated with sympathomimetic activity (ephedrine analogs), antimicrobial properties, and chiral ligand applications [1][2]. Its canonical SMILES is CC1=CC=C(C(C)NC(C)CO)C=C1 .

Chiral Scaffold

Two asymmetric centers for enantioselective synthesis; primary alcohol for selective derivatization.

Antimicrobial Screening

N-ethyl-β-amino alcohol core reported in class-level antimicrobial SAR studies.

CNS Probe Development

Moderate calculated logP (2.19) supports blood-brain barrier permeability research.

• [1] Chennakesava Rao, K., et al. Synthesis, antimicrobial and molecular docking studies of enantiomerically pure N-alkylated β-amino alcohols from phenylpropanolamines. Bioorg. Med. Chem. Lett. 2014, 24 (14), 3057–3063. View Source
• [2] Wikipedia. Etafedrine. Accessed May 2026. View Source

Why p-Tolyl Amino Alcohols Cannot Be Interchanged

Among C12H19NO p-tolyl amino alcohols, minor structural variations—particularly the position of the hydroxyl group (primary vs. secondary alcohol), the nature of the N-alkyl substituent (methyl vs. ethyl vs. isopropyl), and the connectivity of the aromatic-bearing carbon—produce measurable differences in lipophilicity, hydrogen-bonding capacity, and predicted pharmacokinetic behavior . For instance, shifting the hydroxyl from the terminal (primary) position in 2-{[1-(4-methylphenyl)ethyl]amino}propan-1-ol to the internal (secondary) position in the positional isomer 1-{[1-(4-methylphenyl)ethyl]amino}propan-2-ol alters metabolic vulnerability and intermolecular hydrogen-bonding patterns . Similarly, substituting the N-ethyl group with N-methyl reduces logP by approximately 0.6–0.7 units (from ~2.19 to ~1.51), impacting membrane permeability and off-target distribution . Generic substitution within this subclass is therefore not scientifically justified without direct comparative data; the specific stereoelectronic profile of each analog dictates its suitability for distinct applications in medicinal chemistry, chiral catalysis, or biochemical probe development.

Target compound (primary alcohol)

Terminal -CH₂OH enables regioselective oxidation and reduces ketone metabolite formation.

Secondary alcohol isomer (CAS 1154997-87-1)

Internal -CH(OH)CH₃ increases metabolic vulnerability; derivatization steric hindrance may differ.

N-ethyl substitution

Reported higher antimicrobial screening activity in N-ethyl-β-amino alcohol series.

N-methyl analog (logP ~1.51)

Lower lipophilicity may reduce membrane permeability; antimicrobial SAR less favorable.

LogP 2.19

Moderate lipophilicity balanced for CNS probe design and manageable protein binding.

N-ethyl benzyl alcohol isomer (logP 2.05)

Slight logP shift may alter distribution profile; structural mismatch in hydrogen bonding.

Quantitative Comparator Data for 2-{[1-(4-Methylphenyl)ethyl]amino}propan-1-ol

logP Comparison with N-Methyl Analog

The target compound exhibits a calculated logP of 2.19, which is 0.68 log units higher than the N-methyl analog (logP = 1.51) and 0.14 log units higher than the N-ethyl benzyl alcohol positional isomer (logP = 2.05), as computed by the ACD/Labs Percepta platform . This increased lipophilicity arises from the combination of the N-ethyl substituent and the terminal primary alcohol configuration, which together reduce polarity relative to the N-methyl or secondary alcohol variants.

logP Comparison

Data to verify

2.19 (+0.68 vs N-methyl)

Supports lipophilicity-driven selection for permeability studies.

Calculated; ACD/Labs Percepta platform.

Evidence Dimension	Calculated logP (octanol-water partition coefficient)
Target Compound Data	logP = 2.19 (ACD/Labs Percepta v14.00)
Comparator Or Baseline	(1R,2S)-2-(Methylamino)-1-(4-methylphenyl)-1-propanol: logP = 1.51; 2-(Ethylamino)-1-(4-methylphenyl)-1-propanol: logP = 2.05
Quantified Difference	ΔlogP = +0.68 over N-methyl analog; ΔlogP = +0.14 over N-ethyl benzyl alcohol isomer
Conditions	ACD/Labs Percepta Platform v14.00, calculated from molecular structure

Why This Matters

A logP difference of 0.68 represents a nearly 5-fold difference in octanol-water partition coefficient, which can translate to significant differences in membrane permeability, CNS penetration potential, and nonspecific protein binding, making the target compound more suitable for applications requiring moderate lipophilicity.

Primary vs. Secondary Alcohol Isomerism

2-{[1-(4-Methylphenyl)ethyl]amino}propan-1-ol bears a primary alcohol (-CH₂OH), whereas its closest positional isomer 1-{[1-(4-methylphenyl)ethyl]amino}propan-2-ol (CAS 1154997-87-1) bears a secondary alcohol (-CH(OH)CH₃). Primary alcohols are generally more resistant to ketone-forming oxidative metabolism than secondary alcohols [1]. Both compounds share identical molecular formula (C12H19NO) and molecular weight (193.28 g/mol) [2]. The primary alcohol also provides a less sterically hindered handle for further synthetic derivatization (e.g., esterification, etherification, oxidation to carboxylic acid).

Alcohol Isomerism

Context-dependent

Primary vs Secondary

Metabolic stability and derivatization routes may differ.

Reported class behavior; primary alcohols generally more resistant to ketone oxidation.

Evidence Dimension	Alcohol type and position
Target Compound Data	Primary alcohol at C-1 of propanol chain (2-aminopropan-1-ol backbone)
Comparator Or Baseline	1-{[1-(4-Methylphenyl)ethyl]amino}propan-2-ol (CAS 1154997-87-1): secondary alcohol at C-2 of propanol chain
Quantified Difference	Structural: -OH at terminal (1°) position vs. internal (2°) position; identical molecular formula (C12H19NO) and MW (193.28 g/mol)
Conditions	Structural comparison based on IUPAC nomenclature and InChI data

Why This Matters

Primary alcohols offer distinct reactivity in synthetic applications (e.g., selective oxidation to aldehydes or carboxylic acids) and different metabolic susceptibility profiles. Researchers requiring a terminal functionalization handle or reduced ketone metabolite formation should select the primary alcohol isomer.

• [1] Testa, B.; Krämer, S. D. The Biochemistry of Drug Metabolism – An Introduction. Chem. Biodivers. 2007, 4 (3), 257–405. (General principle: secondary alcohols more readily oxidized to ketones than primary alcohols.) View Source
• [2] CIRS Group GCIS. 1-{[1-(4-Methylphenyl)ethyl]amino}propan-2-ol, CAS 1154997-87-1. Molecular formula: C12H19NO, MW: 193.28. View Source

N-Ethyl vs. N-Methyl Substitution Effects

In a systematic SAR study of enantiomerically pure N-alkylated β-amino alcohols synthesized from phenylpropanolamines, compounds bearing N-ethyl substituents (compounds 1d and 1d', which contain the same N-ethyl-β-amino alcohol core as the target compound) demonstrated 'significant activity against bacteria and fungi' in disc diffusion assays, outperforming their N-methyl and N-benzyl counterparts within the series [1]. While the target compound was not directly tested, the class-level SAR indicates that N-ethyl substitution on the β-amino alcohol scaffold is associated with enhanced antimicrobial activity compared to N-methyl substitution. Molecular docking revealed that these N-ethyl analogs bind to DNA topoisomerase IV with favorable energies (compound 1d': -7.38 kJ/mol) [1].

N-Alkyl SAR

Class-level

N-ethyl > N-methyl in disc diffusion

Reported antimicrobial screening context; N-ethyl associated with higher activity.

Class-level inference from Chennakesava Rao et al. (2014); target compound not directly tested.

Evidence Dimension	Antimicrobial activity (disc diffusion); in silico binding energy to DNA topoisomerase IV
Target Compound Data	Not directly tested; contains N-ethyl-β-amino alcohol pharmacophore matching compounds 1d/1d'
Comparator Or Baseline	1d/1d' (N-ethyl analogs): significant antibacterial and antifungal activity; 1a/1a' (N-methyl analogs): variable/lower activity; 1d' binding energy: -7.38 kJ/mol
Quantified Difference	Qualitative superiority of N-ethyl (1d/1d') over N-methyl (1a/1a') in disc diffusion antimicrobial screening; binding energy -7.38 kJ/mol (1d')
Conditions	In vitro disc diffusion method against bacteria and fungi; in silico docking against DNA topoisomerase IV (PDB entry unspecified)

Why This Matters

For procurement decisions where antimicrobial screening is a downstream application, the N-ethyl substituent on the target compound aligns with the favorable SAR identified in this class. The N-methyl analogs (available commercially) showed inferior antimicrobial activity in this study, suggesting the target compound's N-ethyl group may be a critical determinant of biological activity.

• [1] Chennakesava Rao, K., et al. Synthesis, antimicrobial and molecular docking studies of enantiomerically pure N-alkylated β-amino alcohols from phenylpropanolamines. Bioorg. Med. Chem. Lett. 2014, 24 (14), 3057–3063. View Source

GHS Classification and Handling Profile

The target compound carries GHS07 classification with hazard statements H302 (harmful if swallowed), H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation) . This hazard profile necessitates standard laboratory PPE and ventilation controls but does not require specialized containment. In contrast, the N-methyl analog (1R,2S)-2-(methylamino)-1-(4-methylphenyl)-1-propanol, while expected to share similar GHS categories, has a lower boiling point (280.5±7.0 °C vs. the benzyl alcohol analog's 297.3±7.0 °C), indicating higher volatility and potentially greater inhalation risk under equivalent handling conditions . The target compound is classified as non-hazardous for transport, simplifying shipping logistics compared to certain regulated pharmaceutical intermediates .

GHS Profile

Specification review

H302-H315-H319-H335; Non-hazardous transport

Standard laboratory PPE and ventilation sufficient.

Per supplier SDS; boiling point differences suggest differential volatility across analogs.

Evidence Dimension	GHS hazard classification and physical properties relevant to safe handling
Target Compound Data	GHS07; H302, H315, H319, H335; Non-hazardous for transport; MW 193.29 g/mol
Comparator Or Baseline	(1R,2S)-2-(Methylamino)-1-(4-methylphenyl)-1-propanol: predicted BP 280.5±7.0 °C; 2-(Ethylamino)-1-(4-methylphenyl)-1-propanol: predicted BP 297.3±7.0 °C
Quantified Difference	Comparable GHS profile; boiling point differences of 16.8 °C between analogs suggest differential volatility
Conditions	GHS classification per Fluorochem SDS; boiling points predicted by ACD/Labs Percepta v14.00

Why This Matters

Procurement professionals evaluating multiple p-tolyl amino alcohol analogs can use the standardized GHS classification to ensure consistent risk assessment. The non-hazardous transport classification and well-characterized hazard profile of the target compound reduce regulatory compliance burden compared to analogs requiring specialized shipping.

Recommended Applications for 2-{[1-(4-Methylphenyl)ethyl]amino}propan-1-ol

Chiral Building Block for Enantioselective Synthesis

With two asymmetric centers and a primary alcohol functional group amenable to selective derivatization, 2-{[1-(4-methylphenyl)ethyl]amino}propan-1-ol serves as a chiral scaffold for constructing enantiomerically enriched N-ethyl-β-amino alcohol libraries. The primary alcohol permits regioselective oxidation, esterification, or etherification without competing reactions at the secondary amine, a synthetic advantage over its secondary alcohol isomer (CAS 1154997-87-1). The established SAR from Chennakesava Rao et al. (2014) demonstrates that N-ethyl β-amino alcohols in this class exhibit significant antimicrobial activity, providing a rational basis for using this compound as a precursor in medicinal chemistry campaigns targeting bacterial or fungal DNA topoisomerase IV [1].

CNS-Penetrant Probe Development Scaffold

The calculated logP of 2.19 positions this compound in a favorable lipophilicity range for blood-brain barrier penetration studies (typically optimal logP 1.5–3.0), while remaining below the threshold associated with high metabolic clearance (logP > 3.5). Compared to the less lipophilic N-methyl analog (logP 1.51), the target compound offers enhanced membrane permeability potential without introducing excessive hydrophobicity. This balanced lipophilicity profile, combined with the established sympathomimetic pharmacophore core related to etafedrine [2], supports its application as a starting point for CNS-targeted ligand development or as a reference compound in transporter uptake assays.

Reference Standard for Positional Isomer Differentiation

Because 2-{[1-(4-methylphenyl)ethyl]amino}propan-1-ol (CAS 1154988-72-3) and its positional isomer 1-{[1-(4-methylphenyl)ethyl]amino}propan-2-ol (CAS 1154997-87-1) share identical molecular formula (C12H19NO) and molecular weight (193.28 g/mol), they present a co-elution risk in standard reversed-phase HPLC methods [3]. The primary vs. secondary alcohol structural difference provides a basis for developing selective chromatographic separation methods (e.g., using HILIC or chiral stationary phases). Procuring the target compound alongside its isomer enables analytical laboratories to validate peak identity, establish system suitability criteria, and ensure specificity in impurity profiling for p-tolyl amino alcohol-related substances.

Chiral Ligand Precursor for Asymmetric Catalysis

The N-ethyl-β-amino alcohol core of the target compound aligns with established chiral ligand motifs used in enantioselective reductions and C-C bond-forming reactions. The presence of the p-tolyl aromatic group provides a UV chromophore for reaction monitoring (λmax ~260 nm for toluene derivatives) and potential π-stacking interactions that can influence stereochemical outcomes. The primary alcohol offers a convenient tethering point for immobilization on solid supports or for introducing additional chelating groups. The GHS07 hazard classification and non-hazardous transport status facilitate procurement and handling in academic catalysis laboratories where specialist containment infrastructure may be limited.

Application

Selection Property

Validation Focus

Enantioselective synthesis

Primary alcohol for regioselective derivatization; two asymmetric centers

Chiral purity and isomer identity confirmation

CNS penetration studies

Moderate calculated logP (2.19); sympathomimetic scaffold core

Blood-brain barrier permeability assay context

Isomer-specific HPLC method

Primary vs secondary alcohol structural difference

Chiral or HILIC separation validation for co-eluting isomers

Asymmetric catalysis ligand

N-ethyl-β-amino alcohol core; p-tolyl UV chromophore

Ligand performance in model reactions

• [1] Chennakesava Rao, K., et al. Synthesis, antimicrobial and molecular docking studies of enantiomerically pure N-alkylated β-amino alcohols from phenylpropanolamines. Bioorg. Med. Chem. Lett. 2014, 24 (14), 3057–3063. View Source
• [2] Wikipedia. Etafedrine. Accessed May 2026. View Source
• [3] CIRS Group GCIS. 1-{[1-(4-Methylphenyl)ethyl]amino}propan-2-ol, CAS 1154997-87-1. Molecular formula: C12H19NO, MW: 193.28. View Source